Cas no 1065092-49-0 (8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone)
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one
- 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone
- 8-chloro-6-(trifluoromethyl)-1,4-dihydroquinolin-4-one
- DB-359998
- SB68886
- 8-CHLORO-6-(TRIFLUOROMETHYL)QUINOLIN-4-OL
- DTXSID10670617
- MFCD12827776
- FD-0114
- DB-307475
- 8-Chloro-6-trifluoromethyl-1H-quinolin-4-one
- 1065092-49-0
- 1420683-77-7
- CS-0440442
- AKOS005072742
- 8-chloro-6-(trifluoromethyl)-1H-quinolin-4-one
-
- MDL: MFCD12827776
- Inchi: 1S/C10H5ClF3NO/c11-7-4-5(10(12,13)14)3-6-8(16)1-2-15-9(6)7/h1-4H,(H,15,16)
- InChI Key: XGNFVJUPOHMFJV-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC2C(C=CNC=21)=O
Computed Properties
- Exact Mass: 247.0011760g/mol
- Monoisotopic Mass: 247.0011760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.1Ų
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC200056-250mg |
8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one |
1065092-49-0 | 95+% | 250mg |
£94.00 | 2025-02-21 | |
| Apollo Scientific | PC200056-1g |
8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one |
1065092-49-0 | 95+% | 1g |
£344.00 | 2025-02-21 | |
| TRC | C031585-250mg |
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone |
1065092-49-0 | 250mg |
$ 220.00 | 2022-06-06 | ||
| TRC | C031585-500mg |
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone |
1065092-49-0 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM145268-1g |
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone |
1065092-49-0 | 95% | 1g |
$287 | 2023-02-19 | |
| Chemenu | CM145268-5g |
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone |
1065092-49-0 | 95% | 5g |
$496 | 2021-08-05 | |
| Alichem | A189005751-5g |
8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one |
1065092-49-0 | 95% | 5g |
$696.80 | 2023-09-04 | |
| Alichem | A189005751-10g |
8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one |
1065092-49-0 | 95% | 10g |
$1075.35 | 2023-09-04 | |
| Alichem | A189005751-25g |
8-Chloro-6-(trifluoromethyl)quinolin-4(1H)-one |
1065092-49-0 | 95% | 25g |
$1575.84 | 2023-09-04 | |
| Key Organics Ltd | FD-0114-1MG |
8-chloro-6-(trifluoromethyl)-4(1H)- quinolinone |
1065092-49-0 | >95% | 1mg |
£37.00 | 2025-02-09 |
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
Additional information on 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone (CAS 1065092-49-0): A Versatile Heterocyclic Compound with Emerging Applications
8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone (CAS 1065092-49-0) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This trifluoromethyl-substituted quinolinone derivative exhibits unique physicochemical properties due to the synergistic effects of its chloro and trifluoromethyl functional groups, making it a valuable building block for various applications.
The molecular structure of this chloro-trifluoromethyl quinolinone compound features a bicyclic system with strategic substitutions that influence its electronic distribution and molecular interactions. The presence of the trifluoromethyl group at the 6-position significantly enhances the compound's lipophilicity and metabolic stability, while the 8-chloro substitution contributes to its specific reactivity patterns. These structural characteristics make 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.
Recent studies have highlighted the potential of CAS 1065092-49-0 as a key intermediate in the synthesis of bioactive molecules. Its quinolinone core structure serves as a privileged scaffold in drug discovery, with numerous analogs showing promising biological activities. The compound's unique electronic properties, conferred by the trifluoromethyl group, make it particularly valuable for designing molecules with enhanced binding affinity and selectivity toward biological targets.
In material science applications, 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone has shown potential as a building block for advanced organic materials. The electron-withdrawing nature of both the chloro and trifluoromethyl substituents influences the compound's optical and electronic properties, making it interesting for developing organic semiconductors or fluorescent materials. Researchers are particularly interested in how these substitutions affect the compound's photophysical behavior and potential applications in optoelectronic devices.
The synthesis of 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone typically involves multi-step procedures that allow for precise control over the introduction of functional groups. Modern synthetic approaches focus on developing more efficient and sustainable routes to access this valuable heterocyclic compound, with particular attention to green chemistry principles. The compound's stability under various conditions makes it suitable for diverse chemical transformations, enabling the creation of numerous derivatives for structure-activity studies.
Analytical characterization of CAS 1065092-49-0 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for its applications in research and development. The distinct spectroscopic signatures of the trifluoromethyl group and chloro substituent provide valuable diagnostic tools for quality control and structural verification.
From a commercial perspective, 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone has seen growing demand from pharmaceutical and chemical research organizations. Suppliers typically offer this compound in various quantities, with purity levels tailored to specific application requirements. The global market for such specialty heterocyclic compounds continues to expand, driven by increasing research activities in drug discovery and material science.
Safety considerations for handling 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate precautions should be taken when working with this material, including the use of personal protective equipment and proper ventilation. Material safety data sheets provide detailed information about handling, storage, and disposal procedures for this fluorinated quinolinone derivative.
Future research directions for CAS 1065092-49-0 include exploring its potential as a synthetic intermediate for novel therapeutic agents and functional materials. The unique combination of its chloro and trifluoromethyl substituents offers numerous possibilities for structural modifications, enabling the development of compounds with tailored properties. As synthetic methodologies advance and our understanding of structure-property relationships deepens, the applications of this heterocyclic building block are expected to expand further.
For researchers interested in 8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone, recent literature highlights several promising areas of investigation. These include its use in developing kinase inhibitors, antimicrobial agents, and materials with unique electronic properties. The compound's versatility and the growing importance of fluorinated heterocycles in various scientific disciplines ensure its continued relevance in chemical research and development.
1065092-49-0 (8-Chloro-6-(trifluoromethyl)-4(1H)-quinolinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)